Cas no 17129-06-5 (4-Ethoxy-1,1,1-trifluoro-3-buten-2-one)

• Product Name: 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one
• CAS No: 17129-06-5
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• MDL: MFCD00192131
• CID: 50656
• PubChem ID: 24865486
• Update Time: 2025-06-29

4-Ethoxy-1,1,1-trifluoro-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-1,1,1-trifluorobut-3-en-2-one
• (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
• 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one
• 2H-1,4-Benzoxazine-8-carboxylic acid, 3,4-dihydro-3-oxo-, methyl ester
• 4-ethoxy-1,1,1-trifluoro-3-buten-2-on
• 4-Ethoxy-1,1,1-trifluoro-but-3-en-2-one
• (3E)-4-Ethoxy-1,1,1-trifluorobut-3-en-2-one
• 4-ETHOXY-1,1,1-TRIFLUORO
• 4-Ethoxy-1,1,1-Trifluoro-3-Buten-2-One,Stab.
• 4-ethoxy-1,1,1-trifluoro-3-butene-2-one
• 4-ethoxy-1,1,1-trifluoromethyl-3-buten-2-one
• 4-ethyloxy-1,1,1-trifluorobut-3-ene-2-one
• AKOS B022234
• ART-CHEM-BB B022234
• 2-ethoxyvinyltrifluoroMethylketone
• 4-Ethoxy-1,1,1-trifluoro-3-butan-2-one
• 4-Ethoxy-1,1,1-Trifluoro-3-Buten-2-One, Stab.
• ETFBO
• 2-Ethoxyvinyl trifluoromethyl ketone
• (E)-4-ethoxy-1,1,1-trifluoro-3-buten-2-one
• 4-ethoxy
• PubChem20219
• HmTDpJDIAICICHiCLdjifhDM@
• 3-Buten-2-one, 4-ethoxy-1,1,1-trifluoro-, (3E)-
• YKYIFUROKBDHCY-ONEGZZNKSA-N
• BBL104347
• STK4
• CS-0198018
• (e)-4-ethoxy-1,1,1-trifluoro-3-buten-2-one (stabilized with bht)
• EN300-49157
• CS-W007845
• AKOS000311498
• InChI=1/C6H7F3O2/c1-2-11-4-3-5(10)6(7,8)9/h3-4H,2H2,1H3/b4-3
• E1088
• (3Z)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
• (3E)-4-ethoxy-1,1,1-trifluoro-3-buten-2-one
• 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one, tech grade
• CS-17325
• EN300-03906
• AMY12154
• FD2031
• J-515260
• 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one, contains 0.5% BHT as stabilizer, technical grade
• beta-ethoxyvinyl trifluoromethyl ketone
• 17129-06-5
• NS00077866
• 59938-06-6
• DTXSID801033246
• AKOS025149133
• MFCD00192131
• J-010709
• STK400141
• 2-(Trifluoroacetyl)vinyl Ethyl Ether; 2-Ethoxyvinyl Trifluoromethyl Ketone; 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one

• MDL： MFCD00192131
• Inchi： 1S/C6H7F3O2/c1-2-11-4-3-5(10)6(7,8)9/h3-4H,2H2,1H3/b4-3+
• InChI Key： YKYIFUROKBDHCY-ONEGZZNKSA-N
• SMILES： FC(C(/C=C/OCC)=O)(F)F

Computed Properties

• Exact Mass: 168.04000
• Monoisotopic Mass: 168.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: Uncertain
• Density: 1.18 g/mL at 25 °C(lit.)
• Melting Point: -30℃
• Boiling Point: 51-53 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.406(lit.)
• PSA: 26.30000
• LogP: 1.66800
• Sensitiveness: Moisture Sensitive
• Solubility: Uncertain

4-Ethoxy-1,1,1-trifluoro-3-buten-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H351
• Warning Statement： P281
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-40
• Safety Instruction： S16-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10; R40
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：Ⅲ
• Storage Condition：2-8°C

Additional information on 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one

Comprehensive Overview of 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (CAS No. 17129-06-5)

4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (CAS No. 17129-06-5) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and materials science. This fluorinated enone derivative is characterized by its unique molecular structure, combining an ethoxy group with a trifluoromethylated butenone backbone. Its CAS number 17129-06-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The compound's 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one structure makes it a versatile intermediate in organic synthesis. Its trifluoromethyl group (-CF3) is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced stability, bioavailability, and metabolic resistance—properties highly valued in modern drug discovery. Recent trends in AI-driven molecular design and green chemistry have further amplified interest in such fluorinated building blocks, as they align with the demand for sustainable yet high-performance chemical solutions.

In pharmaceutical applications, 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one is explored as a precursor for bioactive molecules. Its ability to participate in Michael additions, cycloadditions, and other key reactions makes it invaluable for constructing complex scaffolds. Researchers investigating kinase inhibitors or antiviral agents often prioritize fluorinated analogs due to their improved pharmacokinetic profiles, placing this compound at the forefront of medicinal chemistry innovations.

From an industrial perspective, the compound's role in advanced material synthesis cannot be overlooked. Its incorporation into polymers or coatings can impart desirable properties such as hydrophobicity, thermal stability, or optical clarity. With the rise of smart materials and nanotechnology, CAS 17129-06-5 is frequently cited in patents related to functional surfaces and electronic components, reflecting its cross-disciplinary relevance.

Environmental and safety considerations are also integral to discussions about 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one. While fluorinated compounds are generally stable, their persistence in ecosystems has prompted studies on biodegradation pathways and eco-friendly alternatives. This aligns with broader industry shifts toward sustainable chemistry, where tools like life cycle assessment (LCA) help evaluate the environmental footprint of such chemicals.

Analytical characterization of 17129-06-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and consistency for end-users. Quality control protocols are rigorously applied, especially given the compound's utility in high-value applications where trace impurities could compromise performance.

Market dynamics for 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one reflect its niche yet growing demand. Suppliers emphasize custom synthesis options and scalable production to meet diverse research and industrial needs. The compound's pricing and availability are often discussed in forums focused on fine chemicals and specialty intermediates, highlighting its economic significance.

In summary, 4-Ethoxy-1,1,1-trifluoro-3-buten-2-one (CAS No. 17129-06-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from drug development to material engineering, driven by the unique attributes of its fluorinated framework. As scientific inquiry and industrial needs evolve, this compound is poised to remain a pivotal tool for researchers and manufacturers alike.